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Compound of Interest

Compound Name: Gpx4-IN-2

Cat. No.: B10861883 Get Quote

Essential Safety and Handling Guide for Gpx4-
IN-2
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Gpx4-IN-2. It is designed to be your preferred source

for laboratory safety and chemical handling, offering procedural guidance to ensure safe and

effective use.

Chemical and Physical Properties
Gpx4-IN-2 is a potent inhibitor of Glutathione Peroxidase 4 (GPX4) with demonstrated

antiproliferative activity, making it a valuable tool for cancer research.[1][2] It is an off-white to

light yellow solid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10861883?utm_src=pdf-interest
https://www.benchchem.com/product/b10861883?utm_src=pdf-body
https://www.benchchem.com/product/b10861883?utm_src=pdf-body
https://www.glpbio.com/gpx4-in-2.html
https://www.glpbio.com/de/gpx4-in-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₃₀H₄₀N₂O

Molecular Weight 444.65 g/mol

CAS Number 2485005-22-7

Appearance Solid

Color Off-white to light yellow

Solubility
DMSO: 37.5 mg/mL (84.34 mM) (requires

ultrasonic treatment)

Storage (Solid) 4°C, stored under nitrogen

Storage (In Solvent)
-80°C for 6 months; -20°C for 1 month (stored

under nitrogen)

Personal Protective Equipment (PPE)
Due to the compound's potency and research nature, stringent adherence to safety protocols is

mandatory. The following PPE should be worn at all times when handling Gpx4-IN-2:

PPE Category Specific Requirements

Hand Protection

Chemical-resistant gloves (e.g., nitrile) must be

worn. Inspect gloves prior to use and change

them immediately if contaminated or damaged.

Eye Protection
Safety glasses with side shields or goggles are

required to prevent eye contact.

Skin and Body

A laboratory coat must be worn. Ensure it is fully

buttoned. For procedures with a risk of

splashing, consider an impervious apron.

Respiratory

For handling the solid compound outside of a

ventilated enclosure, a NIOSH-approved

respirator is recommended to avoid inhalation of

dust. Use in a well-ventilated area.
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Operational Plan: From Receipt to Disposal
A systematic approach to handling Gpx4-IN-2 is essential for safety and experimental integrity.
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Receiving
- Inspect packaging for damage.

- Verify compound identity and quantity.

Storage
- Solid: 4°C under nitrogen.

- Solution: -20°C or -80°C under nitrogen.

Stock Solution Preparation
- Work in a chemical fume hood.

- Use appropriate PPE.
- Dissolve in DMSO with sonication.

Experimentation
- Follow specific in vitro or in vivo protocols.

- Maintain aseptic techniques for cell-based assays.

Waste Collection
- Segregate solid and liquid waste.

- Use clearly labeled, sealed containers.

Disposal
- Follow institutional and local regulations for chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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